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Introduction
Vinyl fluoride (C₂H₃F), a colorless and flammable gas, is a crucial monomer in the production

of high-performance polymers, most notably polyvinyl fluoride (PVF). The solubility of vinyl
fluoride in various solvents is a critical parameter for its polymerization, purification, and

handling, directly impacting the efficiency of manufacturing processes and the properties of the

final polymer products. While extensive data exists for the solubility of its corresponding

polymer, PVF, quantitative solubility data for the vinyl fluoride monomer in organic solvents is

not readily available in publicly accessible literature. This guide provides a comprehensive

overview of the known qualitative solubility of vinyl fluoride in organic solvents, quantitative

data for its solubility in water, and a detailed, generalized experimental protocol for determining

its solubility in organic liquids.

Qualitative Solubility of Vinyl Fluoride in Organic
Solvents
Multiple sources indicate that vinyl fluoride is soluble in several common organic solvents.

This qualitative information is summarized in the table below. The term "soluble" in this context

generally implies that a significant amount of vinyl fluoride gas can be dissolved in the liquid

solvent under standard conditions, though the exact concentrations are not specified in the

available literature.
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Solvent Classification Solvent Name Solubility

Ketone Acetone Soluble[1][2]

Alcohol Ethanol Soluble[1][2]

Ether Diethyl Ether Soluble[2]

Quantitative Solubility of Vinyl Fluoride in Water
While quantitative data for organic solvents is scarce, some studies have reported the solubility

of vinyl fluoride in water. This information is crucial for understanding its environmental fate

and for processes involving aqueous media.

Temperature (°C) Pressure (MPa)
Solubility ( g/100g
water)

Solubility (g/L)

25 Not Specified 1.1 (% by weight)[2] 12.9[3]

80 3.4 0.94[1] Not Reported

80 6.9 1.54[1] 15.4[4]

Experimental Protocol for Determining Vinyl
Fluoride Solubility in Organic Solvents
The following is a detailed, generalized experimental protocol for determining the solubility of

vinyl fluoride in an organic solvent using a volumetric method. This method is based on

established principles for measuring gas solubility in liquids and can be adapted for the specific

solvent and conditions of interest.

Objective: To determine the solubility of vinyl fluoride in a specific organic solvent at a given

temperature and pressure.

Apparatus:

Gas Burette: A calibrated glass tube with a stopcock at each end, used for accurately

measuring the volume of vinyl fluoride gas.
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Equilibrium Cell (Absorption Pipette): A vessel of known volume where the solvent and gas

are brought into contact and agitated to reach equilibrium. It should be equipped with a

stopcock and a connection for the gas burette and a vacuum line. A magnetic stirrer is often

placed inside.

Manometer: To measure the pressure of the system.

Thermostat Bath: To maintain a constant and precise temperature of the equilibrium cell.

Vacuum Pump: To degas the solvent and the apparatus.

Vinyl Fluoride Gas Cylinder: With a pressure regulator.

Solvent Reservoir: To hold the degassed solvent.

Procedure:

Degassing the Solvent:

Place a known volume of the organic solvent into the equilibrium cell.

Connect the cell to the vacuum pump and evacuate the space above the solvent.

Stir the solvent vigorously under vacuum for a sufficient period to remove any dissolved

gases. The process is complete when the pressure in the cell equals the vapor pressure of

the solvent at the experimental temperature.

Introduction of Vinyl Fluoride:

Evacuate the gas burette and the connecting lines.

Fill the gas burette with vinyl fluoride from the cylinder to a known initial volume (V₁) at a

recorded pressure (P₁) and temperature (T₁).

Equilibration:

Connect the gas burette to the equilibrium cell containing the degassed solvent.
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Allow a measured volume of vinyl fluoride to enter the equilibrium cell.

Seal the equilibrium cell and agitate it (e.g., using a mechanical shaker or a magnetic

stirrer) within the thermostat bath to facilitate the dissolution of the gas into the solvent.

Monitor the pressure inside the cell using the manometer. Equilibrium is reached when the

pressure remains constant over a significant period.

Measurement of Un-dissolved Gas:

After equilibrium is established, carefully measure the final volume of the gas phase (V₂) in

the equilibrium cell and the gas burette at the final pressure (P₂) and temperature (T₂).

Calculation of Solubility:

Calculate the initial and final moles of vinyl fluoride in the gas phase using the ideal gas

law (or a more appropriate equation of state if conditions deviate significantly from

ideality).

Initial moles (n₁) = (P₁V₁) / (RT₁)

Final moles (n₂) = (P₂V₂) / (RT₂)

The amount of vinyl fluoride dissolved in the solvent is the difference between the initial

and final moles (n_dissolved = n₁ - n₂).

The solubility can then be expressed in various units, such as mole fraction, mass per unit

volume of solvent, or Henry's Law constant.

Safety Precautions:

Vinyl fluoride is a flammable gas and should be handled in a well-ventilated area, away

from ignition sources.

Appropriate personal protective equipment (PPE), including safety glasses and gloves,

should be worn.

The experimental setup should be pressure-tested to ensure there are no leaks.
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Visualizations
Experimental Workflow for Gas Solubility Measurement
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Caption: A generalized workflow for the experimental determination of gas solubility in a liquid

solvent.
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Synthesis of Vinyl Fluoride

Mercury-Catalyzed Reaction

Dehydrochlorination

Acetylene (C₂H₂) Vinyl Fluoride (C₂H₃F)Hg Catalyst

Hydrogen Fluoride (HF)

1,1-Chlorofluoroethane
(CH₃CHClF)

+ HCl

Click to download full resolution via product page

Caption: Industrial synthesis routes for the production of vinyl fluoride monomer.

Conclusion
Understanding the solubility of vinyl fluoride in organic solvents is paramount for optimizing its

industrial applications, particularly in polymerization processes. While quantitative data in the

public domain is limited, qualitative information confirms its solubility in common solvents like

acetone, ethanol, and diethyl ether. For precise quantitative measurements, a well-defined

experimental protocol, such as the volumetric method described, can be employed. Further

research to populate a comprehensive database of vinyl fluoride solubility in a wider range of

organic solvents under various conditions would be highly beneficial for the scientific and

industrial communities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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